Cas no 1934675-61-2 (3-methoxyspiro3.3heptane-1-thiol)

• Product Name: 3-methoxyspiro3.3heptane-1-thiol
• CAS No: 1934675-61-2
• MF: C₈H₁₄OS
• MW: 158.261161327362
• CID: 5692862
• PubChem ID: 130663931
• Update Time: 2025-07-22

3-methoxyspiro3.3heptane-1-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-1288266
• 1934675-61-2
• 3-Methoxyspiro[3.3]heptane-1-thiol
• Spiro[3.3]heptane-1-thiol, 3-methoxy-
• 3-methoxyspiro3.3heptane-1-thiol

• Inchi： 1S/C8H14OS/c1-9-6-5-7(10)8(6)3-2-4-8/h6-7,10H,2-5H2,1H3
• InChI Key： OETWGNBMBAGKPS-UHFFFAOYSA-N
• SMILES： SC1CC(C21CCC2)OC

Computed Properties

• Exact Mass: 158.07653624g/mol
• Monoisotopic Mass: 158.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 10.2Ų

Additional information on 3-methoxyspiro3.3heptane-1-thiol

3-Methoxyspiro[3.3]Heptane-1-Thiol: A Comprehensive Overview

Introduction to 3-Methoxyspiro[3.3]Heptane-1-Thiol

3-Methoxyspiro[3.3]Heptane-1-Thiol, a compound with the CAS number 1934675-61-2, is a unique organic molecule that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its spirocyclic structure, which consists of two fused rings sharing a single atom, and the presence of a thiol (-SH) group, which imparts it with distinctive chemical properties. The methoxy group (-OCH₃) further modifies its reactivity and solubility, making it a versatile compound for various applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of spiro compounds, including 3-Methoxyspiro[3.3]Heptane-1-Thiol, through innovative methodologies such as ring-closing metathesis and stepwise cyclization strategies. These techniques have not only improved the yield and purity of the compound but also opened avenues for exploring its potential in drug discovery, catalysis, and material synthesis.

Structural Features and Chemical Properties

The molecular structure of 3-Methoxyspiro[3.3]Heptane-1-Thiol is defined by its spirocyclic framework, where two three-membered rings are fused at a single carbon atom. This arrangement creates steric hindrance, which can influence the compound's reactivity and stability. The thiol group at position 1 introduces nucleophilic character, enabling participation in various nucleophilic substitution reactions. Additionally, the methoxy group at position 3 enhances the molecule's electron-donating capacity, which can modulate its electronic properties and reactivity.

Recent studies have highlighted the importance of steric effects in determining the reactivity of spiro compounds like spiro[heptane-thiol] derivatives. Researchers have demonstrated that the unique geometry of these compounds can influence their interactions with other molecules, making them promising candidates for designing chiral catalysts or enantioselective reactions.

Synthesis and Applications

The synthesis of spiro compounds has been revolutionized by advancements in catalytic processes and stereochemistry control. For instance, transition-metal-catalyzed reactions have been employed to construct the spirocyclic framework of spiro[heptane-thiol] derivatives with high precision. These methods often involve the use of dienes or strained intermediates to facilitate cyclization under mild conditions.

In terms of applications, spiro compounds like spiro[heptane-thiol] derivatives are being explored for their potential in drug design due to their ability to adopt specific conformations that can mimic natural ligands or bind to target proteins with high affinity. Furthermore, their thiol groups make them suitable for click chemistry reactions, enabling their integration into larger molecular frameworks or materials.

Recent research has also focused on utilizing spiro compounds as building blocks for advanced materials such as polymers and supramolecular assemblies. For example, self-healing polymers incorporating spiro motifs have been developed, showcasing enhanced mechanical properties and responsiveness to external stimuli.

Conclusion

Spire compounds, including spiro[heptane-thiol] derivatives like spiro[heptane-thiol] (CAS No.: 1934675-61-2), represent a fascinating class of molecules with diverse applications across multiple disciplines. Their unique structural features and chemical properties make them valuable tools for advancing synthetic chemistry, drug discovery, and materials science.